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Compound of Interest

Compound Name: 2-(1H-Imidazol-2-yl)morpholine

CAS No.: 1420792-10-4

Cat. No.: B2865009

Get Quote

In the realm of synthetic chemistry and drug development, the journey from a proposed

molecular structure to a validated, pure compound is rigorous. While modern spectroscopic

techniques like NMR and mass spectrometry provide invaluable structural information, they do

not solely confirm the bulk purity of a sample. Elemental analysis, a classic and robust

technique, remains an indispensable tool for verifying the elemental composition of a

synthesized compound.[1] It provides a quantitative measure of the mass percentages of

carbon (C), hydrogen (H), nitrogen (N), and other elements, serving as a fundamental check of

a compound's empirical formula. For researchers and drug development professionals, this

analysis is a critical gateway to ensuring that the compound being tested in biological assays is

indeed the compound it is intended to be, free from significant impurities that could confound

results. This guide provides a detailed examination of the elemental analysis of 2-(1H-
Imidazol-2-yl)morpholine, a representative nitrogen-containing heterocyclic compound, and

offers a comparative framework for similar molecules.
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yl)morpholine
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2-(1H-Imidazol-2-yl)morpholine is a heterocyclic compound featuring both an imidazole and a

morpholine ring system. Such structures are of significant interest in medicinal chemistry due to

their prevalence in biologically active molecules.[2] The molecular formula for this compound is

C₇H₁₁N₃O.[3] Based on this formula, we can calculate the theoretical elemental composition,

which serves as the benchmark against which all experimental results are measured.

Theoretical vs. Experimental Data: A Comparative
Framework
The primary goal of elemental analysis is to determine if the experimental C, H, and N

percentages of a synthesized sample match the theoretical values. For publication in most

reputable chemistry journals, a match within ±0.4% is the generally accepted standard of purity.

[4][5]

Theoretical Elemental Composition of 2-(1H-Imidazol-2-
yl)morpholine
The expected elemental percentages are calculated from the molecular formula (C₇H₁₁N₃O)

and the atomic weights of the constituent elements.

Element Symbol
Atomic
Weight (
g/mol )

Count
Total Mass (
g/mol )

Percentage
(%)

Carbon C 12.011 7 84.077 54.88%

Hydrogen H 1.008 11 11.088 7.24%

Nitrogen N 14.007 3 42.021 27.43%

Oxygen O 15.999 1 15.999 10.44%

Total 153.185 100.00%

Comparative Data for Related Heterocyclic Compounds
While specific experimental data for 2-(1H-Imidazol-2-yl)morpholine is not readily available in

the searched literature, we can look at published data for similar morpholine and benzimidazole
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derivatives to understand typical experimental outcomes. It is common to see slight deviations

from the calculated values, which may be accounted for by the presence of fractional

molecules of solvent or water, even after purification.[4][5]

Compoun
d Name

Molecular
Formula

Analysis
Type

%C %H %N Source

3-(2,5-

Dioxopyrrol

-1-yl)-4-

phenylmor

pholin-2-

one

C₁₄H₁₄N₂O

₄·¼H₂O
Calculated 60.31 5.24 10.04 [6]

Found 60.26 5.22 9.64 [6]

(1H-

benzimidaz

ol-2-yl)

(morpholin-

4-

yl)methane

thione

C₁₂H₁₃N₃O

S
Calculated 57.81 5.26 16.85 [7]

Found
Not

specified

Not

specified

Not

specified
[7]

3-(2,6-

Dioxopiperi

din-1-yl)-4-

phenylmor

pholin-2-

one

C₁₇H₂₀N₂O

₄·½H₂O
Calculated 62.76 6.50 8.61 [6]

Found 62.84 6.70 8.48 [6]
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The most common method for determining carbon, hydrogen, and nitrogen content is

automated combustion analysis, based on the Pregl-Dumas method.[1] This technique

provides a simple, rapid, and highly accurate determination of the elemental composition.[8]

Step-by-Step Methodology
Sample Preparation & Weighing:

Action: Accurately weigh 1-3 mg of the highly purified and dried sample into a tin or silver

capsule. The sample must be homogenous.

Causality: The small sample size requires a high-precision microbalance. The capsule

aids in complete combustion. Incomplete drying is a common source of error, leading to

inaccurate hydrogen and oxygen values.

Combustion:

Action: The encapsulated sample is dropped into a high-temperature combustion furnace,

typically heated to 900-1000 °C, in the presence of a pulse of pure oxygen.[1]

Causality: At this high temperature, the organic compound combusts, converting carbon to

carbon dioxide (CO₂), hydrogen to water (H₂O), and nitrogen to various nitrogen oxides

(NOₓ).

Reduction:

Action: The resulting gas mixture is swept by an inert carrier gas (typically helium) through

a reduction tube containing heated, high-purity copper.[1]

Causality: The hot copper reduces the nitrogen oxides (NOₓ) to elemental nitrogen gas

(N₂) and removes any excess oxygen from the gas stream.

Separation & Detection:

Action: The gas mixture (CO₂, H₂O, N₂) is passed through a chromatographic separation

column. The separated gases then flow through a thermal conductivity detector (TCD).
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Causality: The column separates the gases based on their different retention times. The

TCD measures the change in thermal conductivity of the carrier gas as each analyte gas

passes through, generating a signal proportional to the concentration of the element.

Data Analysis:

Action: The instrument's software integrates the detector signals and calculates the mass

percentages of C, H, and N by comparing them against a standard compound (e.g.,

acetanilide) with a known composition.

Causality: Calibration with a known standard is crucial for ensuring the accuracy and

reliability of the results.
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Sample Preparation

Instrumental Analysis

Data Output
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NOₓ → N₂

5. Gas Chromatography
Separation of Gases
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7. Data Processing
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Click to download full resolution via product page

Caption: Workflow of a typical CHN elemental analysis experiment.
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Interpreting Deviations and Ensuring
Trustworthiness
Achieving a "perfect" elemental analysis result where experimental values match theoretical

values to the second decimal place is rare. The ±0.4% criterion provides a reasonable margin

for minor experimental and sample-related variations.[5]

Deviations in Hydrogen and Carbon: Often suggest the presence of residual solvents or

absorbed atmospheric water (hygroscopicity), a common trait for heterocyclic compounds

containing amine functionalities. Proper drying of the sample under high vacuum is critical.

Deviations in Nitrogen: Can indicate impurities containing more or less nitrogen than the

target compound.

Systematic Deviations: If all values are consistently low, it may point to the presence of an

inorganic impurity (e.g., silica gel from chromatography) that does not combust.

A trustworthy protocol is self-validating. Running a known standard before and after the test

sample ensures the instrument is performing correctly. If the standard passes but the sample

fails, the issue lies with the sample's purity, not the instrument.

Significance in Drug Discovery: Why Purity is
Paramount
In drug discovery, the purity of a compound, as validated by elemental analysis, is non-

negotiable. An impurity with its own biological activity can lead to false positives or mask the

true efficacy of the target molecule.

Hypothetical Signaling Pathway Involvement

2-(1H-Imidazol-2-yl)morpholine
(Agonist) Target Receptor Kinase Cascade Desired Cellular

Response

Unreacted Precursor
(Antagonist)

Blocks Binding

Off-Target Receptor Adverse Effect /
Confounding Data
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Click to download full resolution via product page

Caption: Impact of an impurity on a hypothetical signaling pathway.

This diagram illustrates how an impurity, such as an unreacted starting material, could act as

an antagonist at the target receptor or interact with an off-target receptor, leading to misleading

biological data. Elemental analysis provides the fundamental confirmation that the tested

sample is pure, ensuring that the observed biological effects are attributable only to the

intended molecule.

Conclusion
Elemental analysis is a cornerstone of synthetic chemistry that provides an unambiguous,

quantitative assessment of a compound's elemental composition and purity. For 2-(1H-
Imidazol-2-yl)morpholine (C₇H₁₁N₃O), the theoretical values of C: 54.88%, H: 7.24%, and N:

27.43% serve as the critical benchmark. By adhering to a rigorous experimental protocol and

understanding the potential sources of deviation, researchers can confidently validate the

integrity of their synthesized compounds. This foundational step is crucial for the progression of

reliable and reproducible research, particularly in the high-stakes field of drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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